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Compound of Interest

Ethyl (3-
Compound Name: )
trifluoromethylbenzoyl)acetate

Cat. No.: B157145

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl (3-trifluoromethylbenzoyl)acetate
(CAS 1717-42-6) was not readily available. The following guidance is based on the safety
information for a closely related compound, Ethyl 4,4,4-trifluoroacetoacetate (CAS 372-31-6),
which shares key structural features (a fluorinated keto-ester).[1] It is imperative to treat Ethyl
(3-trifluoromethylbenzoyl)acetate with at least the same level of caution as outlined below
and to consult a certified safety professional before handling.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Ethyl (3-trifluoromethylbenzoyl)acetate. The
information is designed to be a primary resource for laboratory safety and chemical handling,
ensuring operational integrity from acquisition to disposal.

Quantitative Data Summary

The following table summarizes the key physical and safety-related quantitative data for the
proxy compound, Ethyl 4,4,4-trifluoroacetoacetate. This information is critical for designing safe
experimental and storage protocols.
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Property Value Source
Molecular Formula C6H7F303 [2]
Boiling Point 250-251 °C [3]
Density 1.267 g/mL at 25 °C [3]
Flash Point Not applicable [3]
Storage Class Code 10 - Combustible liquids [3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory to ensure personnel safety and to

minimize environmental impact.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Ethyl (3-
trifluoromethylbenzoyl)acetate. The following table outlines the minimum required PPE.
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Body Part

Equipment

Specifications

Eyes/Face

Safety Goggles/Face Shield

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.

Skin

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for integrity before each

use.[4]

Protective Clothing

A lab coat or chemical-

resistant apron is required.[4]

Respiratory

Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
ventilation is inadequate or if

irritation is experienced.[1][5]

Handling and Storage

Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Handling:

Storage:

Use spark-proof tools and explosion-proof equipment.

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ground and bond containers during transfer to prevent static discharge.[1]
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, open flames, and other ignition sources.

o Store away from incompatible materials such as strong acids, strong bases, and strong

reducing agents.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15
minutes. Seek medical attention if irritation
persists.[1][6]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][6]

Spill and Leak Procedures

In the event of a spill, follow these procedures to contain and clean up the material safely.

o Small Spills:

o Evacuate the area and ensure adequate ventilation.
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o Wear appropriate PPE.

o Absorb the spill with an inert material (e.g., sand, vermiculite).[1]

o Collect the absorbed material into a suitable, labeled container for disposal.[1]
e Large Spills:

o Evacuate the area immediately.

o Contact emergency services.

o Prevent the spill from entering drains or waterways.[6]

Disposal Plan

Dispose of Ethyl (3-trifluoromethylbenzoyl)acetate and any contaminated materials in
accordance with all applicable federal, state, and local regulations.

» Waste must be disposed of as hazardous waste.[6]
e Do not dispose of down the drain or in regular trash.

e Use a licensed professional waste disposal service.[6]

Visual Workflow for Handling Ethyl (3-
trifluoromethylbenzoyl)acetate

The following diagram illustrates the logical workflow for the safe handling of Ethyl (3-
trifluoromethylbenzoyl)acetate, from initial preparation to final disposal.

Caption: Logical workflow for handling Ethyl (3-trifluoromethylbenzoyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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